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Compound of Interest

Compound Name: Officinalisinin I

Cat. No.: B1584382 Get Quote

Essential Safety and Handling Guide for
Officinalisinin I
This guide provides crucial safety and logistical information for the handling of Officinalisinin I,
a steroidal saponin isolated from Anemarrhena asphodeloides.[1] Given the absence of a

specific Safety Data Sheet (SDS), Officinalisinin I should be handled as a compound with

unknown potential hazards. Researchers, scientists, and drug development professionals are

advised to adhere to these guidelines to ensure a safe laboratory environment.

Physicochemical and Biological Properties
Officinalisinin I is a steroidal saponin with the chemical formula C45H76O19 and a molecular

weight of 921.1 g/mol .[2][3] Its CAS number is 57944-18-0.[3] Studies have indicated that

Officinalisinin I possesses biological activities, including the ability to lower blood glucose and

exhibit neuroprotective effects in diabetic mice.[4] It is reported to be soluble in solvents such

as DMSO, pyridine, methanol, and ethanol.[4]
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Property Value Source

Chemical Formula C45H76O19 [2][3]

Molecular Weight 921.1 g/mol [2][3]

CAS Number 57944-18-0 [3]

Appearance Powder [1]

Solubility
DMSO, Pyridine, Methanol,

Ethanol
[4]

Biological Activity Hypoglycemic, Neuroprotective [4]

Initial Source
Anemarrhena asphodeloides

Bunge
[1]

Personal Protective Equipment (PPE)
Due to the unknown toxicological profile of Officinalisinin I, a comprehensive approach to

personal protective equipment is mandatory. The following PPE should be worn at all times

when handling this compound.
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PPE Category Item
Standard/Specificat
ion

Purpose

Hand Protection

Chemical-resistant

gloves (Nitrile or

Neoprene

recommended)

ASTM F739 or EN

374

To protect against skin

contact and

absorption.

Eye Protection
Safety goggles or a

face shield
ANSI Z87.1-compliant

To protect eyes from

splashes and airborne

particles.

Body Protection

Laboratory coat

(flame-resistant

recommended)

NFPA 2112

To protect skin and

clothing from

contamination.

Respiratory Protection
Use in a certified

chemical fume hood
ASHRAE 110

To prevent inhalation

of dust or aerosols. A

respirator may be

required for certain

procedures.

Operational Plan: Step-by-Step Handling Procedure
A meticulous and cautious approach is essential when working with a novel compound. The

following workflow is designed to minimize exposure and ensure safety.
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Preparation

Handling

Cleanup & Disposal

1. Designate a specific handling area within a fume hood.

2. Assemble all necessary materials (compound, solvents, glassware, PPE).

3. Don all required Personal Protective Equipment.

4. Carefully weigh the solid compound, avoiding dust generation.

5. Slowly add the solid to the solvent to prevent splashing.

6. Conduct the experiment within the fume hood.

7. Decontaminate all surfaces and equipment.

8. Dispose of all waste as hazardous material.

9. Remove PPE in the correct sequence.

10. Thoroughly wash hands with soap and water.
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Caption: Workflow for Safe Handling of Officinalisinin I.
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Disposal Plan
All waste materials contaminated with Officinalisinin I must be treated as hazardous waste.

Solid Waste: Contaminated items such as gloves, weigh paper, and pipette tips should be

collected in a designated, sealed hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents must be collected in a clearly

labeled, sealed hazardous waste container. Do not mix with other waste streams unless

compatibility is confirmed.

Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container.

All waste containers must be clearly labeled with "Hazardous Waste," the chemical name

"Officinalisinin I," and the date. Follow your institution's specific guidelines for hazardous

waste disposal.

Emergency Response Plan
In the event of an emergency, follow these procedures.
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Chemical Spill Personal Exposure

Medical Attention

1. Alert others in the vicinity.

2. Evacuate the immediate area if necessary.

3. For small spills in a fume hood, use a chemical spill kit.

4. For large spills, contact Environmental Health & Safety (EHS).

1. Skin Contact: Remove contaminated clothing and flush the affected area with water for at least 15 minutes.

5. Seek immediate medical attention for any exposure.

2. Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding eyelids open. 3. Inhalation: Move to fresh air immediately. 4. Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

6. Provide medical personnel with information about the compound.

Click to download full resolution via product page

Caption: Emergency Response Plan for Officinalisinin I.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling
Officinalisinin I]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584382#personal-protective-equipment-for-
handling-officinalisinin-i]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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